N-[3-(Dimethylamino)allylidene]-N-methylmethanaminium Hexafluorophosphate

• IUPAC Name: [(E)-3-(dimethylamino)prop-2-enylidene]-dimethylazanium;hexafluorophosphate
• InChI: InChI=1S/C7H15N2.F6P/c1-8(2)6-5-7-9(3)4;1-7(2,3,4,5)6/h5-7H,1-4H3;/q+1;-1
• InChI Key: OXNPJRWNJQGZRQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC=[N+](C)C.F[P-](F)(F)(F)(F)F
• Isomeric SMILES: CN(C)/C=C/C=[N+](C)C.F[P-](F)(F)(F)(F)F
• Molecular Formula: C7H15F6N2P
• Molecular Weight: 272.17 g/mol

Description

“N-[3-(Dimethylamino)allylidene]-N-methylmethanaminium Hexafluorophosphate” is a chemical compound with the CAS Number: 188826-61-1. It has a molecular weight of 272.17. The compound is typically a white to yellow solid.

Molecular Structure Analysis

The IUPAC name for this compound is N-[(2E)-3-(dimethylamino)-2-propenylidene]-N-methylmethanaminium hexafluorophosphate. The InChI code is 1S/C7H15N2.F6P/c1-8(2)6-5-7-9(3)4;1-7(2,3,4,5)6/h5-7H,1-4H3;/q+1;-1.

Physical And Chemical Properties Analysis

This compound is typically a white to yellow solid. It is stored at a temperature of +4°C.

Scientific Research Applications

Synthesis and Structure Analysis

• The synthesis and structure of this compound have been reported, with a focus on its planar configuration and all-trans-configuration (Ferguson, McAlees, & McCrindle, 2001).

Peptide Synthesis

• It serves as a reagent for coupling N-methylated amino acids, providing high yields and short reaction times without significant epimerization (Coste, Dufour, Pantaloni, & Castro, 1990).
• This compound is used in solid-phase peptide synthesis, particularly in conditions ensuring minimal racemization during cysteine incorporation (Angell, Alsina, Albericio, & Bárány, 2002).

Oligonucleotide Synthesis

• The compound demonstrates efficiency as a coupling reagent in oligonucleotide synthesis, offering stability and high coupling yields (Hashmi, Adiraj, Kumar, & Katti, 1994).

Optical Properties

• Its derivatives are studied for their quadratic optical nonlinearities, particularly in different N-aryl pyridinium salts (Coe et al., 2003).

Chemical Degradation Studies

• Research includes the microbial degradation of related compounds, demonstrating the role of specific bacterial strains in the efficient removal of toxic chemicals from industrial wastewater (Zhou et al., 2018).

Application in Medical Imaging

• In the medical field, derivatives of this compound have been used in positron emission tomography for the localization of neurofibrillary tangles and beta-amyloid plaques in the brains of living patients with Alzheimer disease (Shoghi-Jadid et al., 2002).

Safety and Hazards

The compound is associated with several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352. It’s important to note that this compound is a skin and eye irritant and was positive in the Ames mutagenesis assay. It should be handled in a hood with adequate personal protective equipment.